Cas no 1805306-28-8 (Methyl 5-(difluoromethyl)-6-fluoronicotinate)

• Product Name: Methyl 5-(difluoromethyl)-6-fluoronicotinate
• CAS No: 1805306-28-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4922405
• Update Time: 2025-06-09

Methyl 5-(difluoromethyl)-6-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-6-fluoronicotinate
• Methyl 3-(difluoromethyl)-2-fluoropyridine-5-carboxylate

• Inchi： 1S/C8H6F3NO2/c1-14-8(13)4-2-5(6(9)10)7(11)12-3-4/h2-3,6H,1H3
• InChI Key： IPJXDTXILTXTIJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(=O)OC)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(difluoromethyl)-6-fluoronicotinate

Methyl 5-(difluoromethyl)-6-fluoronicotinate (CAS No. 1805306-28-8): A Comprehensive Overview

Methyl 5-(difluoromethyl)-6-fluoronicotinate, with the chemical formula C₈H₅F₃NO₃ and CAS number 1805306-28-8, is a fluorinated nicotinate derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit a wide range of biological activities, making it a valuable candidate for further investigation and potential therapeutic applications.

The structural features of Methyl 5-(difluoromethyl)-6-fluoronicotinate are characterized by the presence of two fluorine atoms at the 5th and 6th positions of the nicotinic acid backbone. These fluorine substituents play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. The introduction of fluorine atoms enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design and development.

In recent years, there has been a growing interest in fluorinated compounds due to their unique chemical properties and biological activities. Fluorine atoms can influence the electronic distribution, steric hindrance, and hydrophobicity of molecules, thereby affecting their interactions with biological targets. Methyl 5-(difluoromethyl)-6-fluoronicotinate is no exception, and its potential as a pharmacophore has been explored in various research studies.

One of the most compelling aspects of Methyl 5-(difluoromethyl)-6-fluoronicotinate is its ability to act as a modulator of enzyme activity. Nicotinic acid derivatives are known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. The fluorinated analogs of these compounds have shown enhanced binding affinity and selectivity, making them promising candidates for developing anti-inflammatory agents.

Recent studies have demonstrated that Methyl 5-(difluoromethyl)-6-fluoronicotinate exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this compound could be a valuable therapeutic agent for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound has shown potential in preclinical models as an inhibitor of platelet aggregation. By targeting platelet function, Methyl 5-(difluoromethyl)-6-fluoronicotinate may contribute to the development of novel anti-thrombotic therapies. This property is particularly relevant in the context of cardiovascular diseases, where preventing thrombus formation is crucial for reducing the risk of stroke and myocardial infarction.

The synthesis of Methyl 5-(difluoromethyl)-6-fluoronicotinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms at specific positions on the nicotinic acid backbone necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve this goal.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between Methyl 5-(difluoromethyl)-6-fluoronicotinate and its biological targets. These studies have provided insights into the role of fluorine atoms in enhancing binding affinity and selectivity. By leveraging computational tools, researchers can predict the pharmacological properties of this compound and design analogs with improved therapeutic profiles.

The pharmacokinetic profile of Methyl 5-(difluoromethyl)-6-fluoronicotinate has been evaluated in preclinical studies, which indicate that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are favorable for drug development, as they suggest that the compound can be administered orally with reasonable efficacy. Additionally, its moderate lipophilicity allows for effective penetration across biological membranes, enhancing its bioavailability.

In conclusion, Methyl 5-(difluoromethyl)-6-fluoronicotinate (CAS No. 1805306-28-8) is a promising fluorinated nicotinate derivative with significant potential in pharmaceutical applications. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like Methyl 5-(difluoromethyl)-6-fluoronicotinate will undoubtedly play a crucial role in shaping the future of drug discovery and development.